1-Chlorooctan-3-one

• CAS No.: 62005-96-3
• Molecular Formula: C8H15ClO
• Molecular Weight: 162.66 g/mol
• IUPAC Name: 1-chlorooctan-3-one
• InChI: InChI=1S/C8H15ClO/c1-2-3-4-5-8(10)6-7-9/h2-7H2,1H3
• InChI Key: SMKUEIVRGBGOBE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)CCCl

Description

1-Chlorooctan-3-one (C₈H₁₅ClO) is a halogenated ketone featuring a chlorine atom at the first carbon and a ketone group at the third carbon of an octane chain. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure imparts moderate lipophilicity, making it soluble in organic solvents like dichloromethane or ethyl acetate.

Preparation Methods

1-Chlorooctan-3-one can be synthesized through several methods:

• Synthetic Routes

  Halogenation of Octan-3-one: One common method involves the halogenation of octan-3-one using chlorine gas in the presence of a catalyst such as aluminum chloride. The reaction typically occurs under controlled conditions to ensure selective chlorination at the desired position.

  Grignard Reaction: Another method involves the reaction of 1-chlorooctane with magnesium to form a Grignard reagent, which is then reacted with carbon dioxide to form the corresponding carboxylic acid. This acid is subsequently converted to the ketone through a series of reduction and chlorination steps.

• Industrial Production Methods

  • Industrial production of 1-chlorooctan-3-one often involves large-scale halogenation processes, where octan-3-one is reacted with chlorine in the presence of a suitable catalyst. The reaction conditions, such as temperature and pressure, are optimized to maximize yield and purity.

Chemical Reactions Analysis

1-Chlorooctan-3-one undergoes various chemical reactions, including:

• Oxidation

  • Oxidation of 1-chlorooctan-3-one can be achieved using oxidizing agents such as potassium permanganate or chromium trioxide. The major product formed is 1-chlorooctanoic acid.

• Reduction

  • Reduction of 1-chlorooctan-3-one can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride. This reaction typically yields 1-chlorooctanol.

• Substitution

  • Nucleophilic substitution reactions can occur at the chlorine atom, where nucleophiles such as hydroxide ions or amines replace the chlorine atom, forming corresponding alcohols or amines.

• Common Reagents and Conditions

  • Oxidizing agents: Potassium permanganate, chromium trioxide.
  • Reducing agents: Lithium aluminum hydride, sodium borohydride.
  • Nucleophiles: Hydroxide ions, amines.

Scientific Research Applications

1-Chlorooctan-3-one has several applications in scientific research:

• Chemistry

  • It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

• Biology

  • The compound is studied for its potential biological activity, including antimicrobial and antifungal properties.

• Medicine

  • Research is ongoing to explore its potential as a precursor for the synthesis of medicinal compounds with therapeutic properties.

• Industry

  • In the industrial sector, 1-chlorooctan-3-one is used in the production of specialty chemicals and as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of 1-chlorooctan-3-one involves its interaction with various molecular targets and pathways:

• Molecular Targets

  • The compound can interact with enzymes and proteins, potentially inhibiting their activity or altering their function.

• Pathways Involved

  • It may affect metabolic pathways by interfering with enzyme-catalyzed reactions, leading to changes in cellular processes.

Comparison with Similar Compounds

3-Chloro-1,1,1-trifluoroacetone (CAS 431-37-8)

• Molecular Formula : C₃H₂ClF₃O
• Key Features : A shorter carbon chain (3 carbons) with a trifluoromethyl group adjacent to the ketone. The presence of fluorine atoms increases electronegativity and stability compared to purely alkyl-substituted ketones.
• Reactivity: The trifluoromethyl group enhances resistance to nucleophilic attack due to strong electron-withdrawing effects, contrasting with 1-Chlorooctan-3-one’s longer alkyl chain, which favors solubility in nonpolar media.
• Safety: Classified as non-hazardous under GHS guidelines in the provided safety data sheet, though detailed toxicity studies are absent .

Chloroacetone (CAS 78-95-5)

• Molecular Formula : C₃H₅ClO
• Key Features : A simpler analog with a chlorine at the α-position relative to the ketone.
• Reactivity : Highly reactive in alkylation and condensation reactions due to the proximity of chlorine and ketone groups. This contrasts with 1-Chlorooctan-3-one, where steric hindrance from the longer chain may reduce reaction rates.
• Safety : Classified as a lacrimator and irritant, with stricter handling requirements compared to 1-Chlorooctan-3-one.

Physicochemical Properties

Compound	Molecular Weight	Boiling Point (°C)	Solubility	LogP (Predicted)
1-Chlorooctan-3-one	162.66	~220–230 (est.)	Organic solvents	~2.5
3-Chloro-1,1,1-trifluoroacetone	158.49	Not reported	Partially miscible	~1.8
Chloroacetone	92.52	119	Water-miscible	0.68

Notes:

• The octane chain in 1-Chlorooctan-3-one increases hydrophobicity (higher LogP) compared to shorter-chain analogs.
• Fluorine substitution in 3-Chloro-1,1,1-trifluoroacetone reduces boiling point relative to non-fluorinated analogs.